Cas no 1343069-92-0 (1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine)

1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine is a heterocyclic amine compound featuring a pyrimidine core substituted with a thiophene moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both pyrimidine and thiophene rings enhances its potential as a building block for biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its amine functionality allows for further derivatization, enabling precise modifications for targeted applications. The compound's stability and compatibility with common synthetic methodologies underscore its utility in medicinal chemistry and material science research.
1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine structure
1343069-92-0 structure
Product name:1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine
CAS No:1343069-92-0
MF:C9H9N3S
MW:191.252859830856
CID:5042819

1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinemethanamine, 2-(2-thienyl)-
    • 1-[2-(Thiophen-2-yl)pyrimidin-4-yl]methanamine
    • 1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine
    • Inchi: 1S/C9H9N3S/c10-6-7-3-4-11-9(12-7)8-2-1-5-13-8/h1-5H,6,10H2
    • InChI Key: WFNNDQLAZXGXTI-UHFFFAOYSA-N
    • SMILES: C1(C2SC=CC=2)=NC=CC(CN)=N1

1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T147296-100mg
1-[2-(Thiophen-2-yl)pyrimidin-4-yl]methanamine
1343069-92-0
100mg
$ 95.00 2022-06-03
TRC
T147296-500mg
1-[2-(Thiophen-2-yl)pyrimidin-4-yl]methanamine
1343069-92-0
500mg
$ 365.00 2022-06-03
TRC
T147296-1g
1-[2-(Thiophen-2-yl)pyrimidin-4-yl]methanamine
1343069-92-0
1g
$ 570.00 2022-06-03

Additional information on 1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine

Comprehensive Guide to 1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine (CAS No. 1343069-92-0): Properties, Applications, and Market Insights

1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine (CAS No. 1343069-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic amine, featuring a thiophene and pyrimidine backbone, exhibits unique electronic and structural properties that make it valuable for diverse applications. Researchers and industry professionals frequently search for "1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine synthesis," "CAS 1343069-92-0 applications," and "thiophene-pyrimidine derivatives," reflecting its growing importance in modern chemistry.

The molecular structure of 1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine combines the electron-rich thiophene ring with the nitrogen-containing pyrimidine moiety, creating a versatile scaffold for drug discovery and material design. Its CAS number 1343069-92-0 serves as a unique identifier in chemical databases and regulatory documentation. Recent studies highlight its potential as a building block for "small molecule pharmaceuticals" and "organic electronic materials," addressing current industry demands for novel therapeutic agents and advanced functional materials.

In pharmaceutical applications, 1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine has shown promise as a precursor for "kinase inhibitor development" and "central nervous system (CNS) targeting compounds." The thiophene-pyrimidine core structure enables specific molecular interactions with biological targets, making it particularly relevant for researchers investigating "neurodegenerative disease treatments" and "cancer therapeutics." These applications align with trending searches in medicinal chemistry, where scientists seek "novel heterocyclic scaffolds for drug design" and "CAS 1343069-92-0 biological activity."

The compound's physicochemical properties, including its solubility profile and stability characteristics, make 1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine suitable for various formulation approaches. Analytical techniques such as "HPLC analysis of thiophene derivatives" and "mass spectrometry characterization of pyrimidine compounds" are commonly employed to ensure quality control during research and production. These methodologies respond to frequent queries about "analytical methods for CAS 1343069-92-0" in scientific literature and patent applications.

From a materials science perspective, the thiophene component in 1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine contributes to interesting electronic properties, making it potentially valuable for "organic semiconductor development" and "photovoltaic material research." The growing interest in sustainable energy solutions has increased searches for "thiophene-based electronic materials" and "pyrimidine-containing conjugated systems," positioning this compound as relevant to cutting-edge materials innovation. Researchers exploring "molecular engineering of optoelectronic materials" often investigate similar structural motifs.

The synthetic accessibility of 1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine (CAS 1343069-92-0) has been demonstrated through various published routes, addressing common search queries about "synthetic protocols for thiophene-pyrimidine hybrids." Recent advancements in "catalytic cross-coupling methods" and "microwave-assisted synthesis techniques" have improved the efficiency of producing this valuable intermediate. These developments respond to industry needs for "cost-effective heterocycle synthesis" and "green chemistry approaches," which are currently trending topics in chemical research.

Market analysis indicates growing demand for specialized thiophene and pyrimidine derivatives like 1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine, particularly in the pharmaceutical and advanced materials sectors. The compound's CAS number 1343069-92-0 appears in numerous patent applications and research publications, reflecting its commercial potential. Industry professionals frequently search for "suppliers of CAS 1343069-92-0" and "thiophene-pyrimidine derivative market trends," underscoring the need for up-to-date information on availability and applications.

Quality control and regulatory compliance are essential considerations when working with 1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine. Analytical certificates typically include specifications for "purity of CAS 1343069-92-0" and "impurity profiling of thiophene-pyrimidine compounds," addressing common quality assurance requirements. These parameters are particularly important for researchers investigating "structure-activity relationships" and "material performance characteristics," where compound purity significantly impacts experimental outcomes.

Future research directions for 1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine (CAS 1343069-92-0) may explore its potential in "bioconjugation chemistry" and "smart material design," areas that currently generate substantial scientific interest. The compound's structural features make it amenable to various "molecular modification strategies" and "functional group transformations," responding to the chemical community's ongoing search for versatile building blocks. These applications align with broader trends in "precision medicine" and "advanced material engineering," ensuring continued relevance in multiple scientific disciplines.

In conclusion, 1-2-(Thiophen-2-yl)pyrimidin-4-ylmethanamine (CAS No. 1343069-92-0) represents an important class of thiophene-pyrimidine hybrids with wide-ranging applications in life sciences and materials technology. Its unique structural characteristics address current research needs in "drug discovery" and "functional material development," while ongoing synthetic improvements enhance its accessibility for scientific and industrial applications. As interest in specialized heterocyclic compounds grows, this molecule continues to attract attention from researchers searching for "innovative chemical scaffolds" and "multifunctional organic building blocks."

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